Cas no 1894945-18-6 (1,3-dimethylpyrrolo1,2-apyrazine-7-carboxylic acid)

• Product Name: 1,3-dimethylpyrrolo1,2-apyrazine-7-carboxylic acid
• CAS No: 1894945-18-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD32852629
• CID: 5668383
• PubChem ID: 117272715
• Update Time: 2025-05-19

1,3-dimethylpyrrolo1,2-apyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1894945-18-6
• EN300-27082039
• 1,3-dimethylpyrrolo[1,2-a]pyrazine-7-carboxylic acid
• Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,3-dimethyl-
• 1,3-dimethylpyrrolo1,2-apyrazine-7-carboxylic acid

• MDL： MFCD32852629
• Inchi： 1S/C10H10N2O2/c1-6-4-12-5-8(10(13)14)3-9(12)7(2)11-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： CCIKAUJJUGLWGC-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C=C(C)N=C(C)C2=C1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 0.12±0.41(Predicted)

Additional information on 1,3-dimethylpyrrolo1,2-apyrazine-7-carboxylic acid

Introduction to 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid (CAS No. 1894945-18-6)

1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1894945-18-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrazine class, a structural motif known for its potential biological activities. The presence of two methyl groups at the 1 and 3 positions of the pyrrolopyrazine ring system imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structure of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid features a fused bicyclic system consisting of a pyrrole ring and a pyrazine ring. The carboxylic acid functional group at the 7-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This compound has been studied for its potential applications in the development of novel therapeutic agents, particularly in areas such as anti-inflammatory, anticancer, and antimicrobial treatments.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyrazine derivatives. These compounds have shown promise in preclinical studies due to their ability to interact with various biological targets. For instance, modifications of the 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid scaffold have been investigated for their inhibitory effects on enzymes involved in inflammatory pathways. The unique electronic distribution within the heterocyclic system allows for selective binding to biological receptors, which is crucial for developing drugs with high specificity and low toxicity.

One of the most compelling aspects of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving cyclization reactions and functional group transformations. This accessibility makes it an attractive candidate for medicinal chemists who are seeking to develop libraries of structurally diverse compounds for high-throughput screening. The ability to modify various positions within the molecule allows for the exploration of a wide range of biological activities.

The biological activity of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid has been extensively studied in vitro and in vivo. Initial research has demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By targeting these enzymes, 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid and its derivatives may offer therapeutic benefits in conditions characterized by excessive inflammation.

Furthermore, the anticancer properties of this compound have been explored in several preclinical models. Studies have shown that derivatives of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid can induce apoptosis in cancer cells by disrupting critical signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while minimizing toxicity to healthy cells makes this compound an attractive candidate for further development as an anticancer agent.

The antimicrobial activity of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid has also been investigated. Research indicates that certain derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. This finding is particularly significant in light of the increasing problem of antibiotic resistance worldwide. By identifying new antimicrobial agents like 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid, scientists hope to develop novel therapies that can combat resistant strains of bacteria.

The development of new drug candidates often involves extensive optimization of lead compounds to improve their pharmacokinetic properties and reduce side effects. In the case of 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid, various strategies have been employed to enhance its solubility, bioavailability, and metabolic stability. For example, prodrugs or analogs with improved pharmacokinetic profiles have been synthesized to enhance their therapeutic efficacy.

The synthetic methodologies used to prepare 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid have been refined over time to achieve higher yields and purities. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient synthesis routes. These advancements not only reduce production costs but also make it possible to scale up synthesis for industrial applications.

The future directions for research on 1,3-dimethylpyrrolo[1,2-apyrazine-7-carboxylic acid are promising. Ongoing studies aim to elucidate the mechanisms by which this compound exerts its biological effects and identify new therapeutic applications. Additionally, computational modeling and virtual screening techniques are being used to accelerate the discovery process by predicting the binding affinity and pharmacological activity of novel derivatives.

In conclusion, 1 ,3 - dimethyl py rrol o [ 1 ,2 - ap y ra z ine -7 - car box y l ic ac id ( CAS No . 1894945 -18 -6 ) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research . Its unique chemical properties make it a valuable scaffold for developing novel therapeutic agents with applications ranging from anti-inflammatory to anticancer treatments . With continued research and development , this compound holds promise for contributing to advancements in medicine .